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Compound of Interest |

Compound Name: 3,5-Diethynylbenzaldehyde
CAS No.: 153390-76-2
Cat. No.: B120106

Executive Safety Summary

Hazard Class: Reactive / Flammable Solid. Critical Risk:Explosive Metal Acetylides. The
presence of two terminal ethynyl groups (

) at the 3 and 5 positions makes this compound susceptible to forming shock-sensitive
explosive salts when in contact with Copper (Cu), Silver (Ag), or Mercury (Hg).

Immediate Directives:
e NO metal spatulas (use Teflon or ceramic).
» NO disposal down sink drains (risk of reacting with copper plumbing).

e NO mixing with heavy metal waste streams.[1]

Chemical Profile & Risk Assessment

To handle this compound safely, one must understand the causality of its instability.
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Feature Chemical Structure

Hazard Mechanism

Terminal Alkyne

Acidity & Complexation: The

terminal proton is weakly acidic

(

). It can react with transition
metals (Cu, Ag) to form metal
acetylides, which are highly
unstable and shock-sensitive

explosives.

Aldehyde

Autoxidation: Aldehydes can
oxidize in air to form carboxylic
acids. In aged samples, this
exotherm can initiate
polymerization of the alkyne

groups.

Conjugation Aromatic Ring

Energy Density: The
conjugated system stabilizes
the molecule enough for
handling but retains high
potential energy, leading to
vigorous combustion during

incineration.

Waste Stream Decision Matrix

This workflow dictates the logical path for disposal based on the physical state of the waste.
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Figure 1: Operational decision tree for segregating diethynylbenzaldehyde waste streams to
prevent accidental formation of explosive metal acetylides.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Applicability: Expired chemicals, synthesis failures, or degraded solids.

o Container Selection: Use High-Density Polyethylene (HDPE) wide-mouth jars or borosilicate
glass.

o Constraint: Ensure the lid liner is Teflon or Polyethylene. Do not use lids with exposed
metal foil or pulp backings.

o Transfer: Use a plastic or ceramic spatula.

o Why: Scaping a metal spatula against a glass vial containing diethynyl residues can
generate enough friction to detonate trace metal acetylides if the sample was previously
contaminated (e.g., from a Sonogashira coupling using Cul).

 Stabilization (Optional but Recommended): If the solid appears dry or crusty (potential
peroxide/polymer formation), wet it slightly with a high-boiling inert solvent like mineral oil or
heavy paraffin to desensitize it before sealing.

e Labeling:
o Primary: "Hazardous Waste - Flammable Solid."

o Secondary: "Contains Terminal Alkynes - DO NOT MIX WITH METALS."

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors, HPLC waste, or rotary evaporator traps.
e Segregation:

o Strict Rule: Never pour this waste into a "General Organic Waste" drum that might contain
waste from other labs using transition metal catalysts (Palladium, Copper, Silver).

o Self-Validating Step: Visually inspect the waste container. If you see a dark precipitate
forming upon addition, STOP. This could be a copper acetylide polymer.
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» Solvent Compatibility:
o Compatible: Acetone, Ethyl Acetate, Dichloromethane (if halogenated waste is permitted).

o Incompatible: Strong bases (NaOH, KOH) which can deprotonate the alkyne, increasing
reactivity.

e Quenching (Only for Synthesis Residues):

o If the waste contains active Copper(l) lodide (from synthesis), quench with an aqueous
solution of EDTA or Ammonium Hydroxide to chelate the copper before mixing with the
organic waste. This prevents the copper from reacting with the alkyne.

Protocol C: Contaminated Glassware

Applicability: Flasks, vials, and spatulas.

e The "No-Drain" Rule: Never wash the initial residue down the sink. Standard laboratory
plumbing often uses copper or brass fittings. Accumulation of acetylides in P-traps is a
known explosion hazard.

» Rinse Procedure:
o Step 1: Rinse glassware 3x with Acetone.
o Step 2: Collect all acetone rinsate into the "Liquid Waste" container (Protocol B).

o Step 3: Only after visual cleanliness is achieved can the glassware be washed with soap
and water in the sink.

Emergency Contingencies
Spills (Solid)

 Isolate: Evacuate the immediate area (10 ft radius).
o PPE: Nitrile gloves, safety goggles, fire-resistant lab coat.

o Cleanup:
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o Do not sweep (friction risk).
o Cover the spill with wet sand or vermiculite to suppress dust.

o Scoop using a plastic dustpan and place into a waste container.

Accidental Exposure

o Skin: Wash with soap and water for 15 minutes. The compound is a skin irritant (aldehyde
function).

e Eyes: Flush for 15 minutes. Aldehydes are lachrymators.

Regulatory Compliance Codes

When filling out waste tags for Environmental Health & Safety (EHS) or external contractors
(e.g., Veolia, Clean Harbors), use the following classifications:

Regulation Code Description

Ignitable Characteristic (Flash
EPA RCRA D001 point <60°C or flammable
solid).

Reactive Characteristic
EPA RCRA D003 (Potential for explosive

reaction).

Laboratory chemicals
consisting of or containing

EU Waste 16 05 06* dangerous substances
including mixtures of laboratory

chemicals.

Flammable Solid, Organic,
DOT UN 1325 N.O.S. (3,5-
Diethynylbenzaldehyde).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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